Cas no 2960-28-3 (1-(3-Hydroxy-3-methylbut-1-ynyl)cyclohexanol)

• Product Name: 1-(3-Hydroxy-3-methylbut-1-ynyl)cyclohexanol
• CAS No: 2960-28-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 2839726
• PubChem ID: 10749953
• Update Time: 2025-04-21

1-(3-Hydroxy-3-methylbut-1-ynyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• DTXSID00444309
• SCHEMBL3661461
• 2960-28-3
• KSLANYYODUTZEF-UHFFFAOYSA-N
• DTXCID50395130
• 1-(3-hydroxy-3-methylbut-1-ynyl)cyclohexanol
• 1-(3-Hydroxy-3-methylbut-1-ynyl)cyclohexanol

• Inchi： 1S/C11H18O2/c1-10(2,12)8-9-11(13)6-4-3-5-7-11/h12-13H,3-7H2,1-2H3
• InChI Key： KSLANYYODUTZEF-UHFFFAOYSA-N
• SMILES： OC1(C#CC(C)(C)O)CCCCC1

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų